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molecular formula C12H10N2 B8729322 4-Methyl-9h-pyrido[3,4-b]indole CAS No. 497057-04-2

4-Methyl-9h-pyrido[3,4-b]indole

Cat. No. B8729322
CAS RN: 497057-04-2
M. Wt: 182.22 g/mol
InChI Key: DKEYKFSKWICGPE-UHFFFAOYSA-N
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Patent
US07727985B2

Procedure details

4-methyl-2,3,4,9-tetrahydro-1H-β-carboline (214 mg, 1.17 mmol) was suspended in xylenes (10 ml). Pd (10% wt. on carbon, 21 mg) catalyst was added thereto and the reaction mixture was stirred at 160° C. for 24 hours, then cooled to RT and filtered through celite. The filtrate was concentrated to dryness to give 4-methyl-9H-β-carboline (210 mg).
Name
4-methyl-2,3,4,9-tetrahydro-1H-β-carboline
Quantity
214 mg
Type
reactant
Reaction Step One
[Compound]
Name
xylenes
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
Pd
Quantity
21 mg
Type
catalyst
Reaction Step Three
Name
4-methyl-9H-β-carboline

Identifiers

REACTION_CXSMILES
[CH3:1][CH:2]1[C:14]2[C:13]3[C:8](=[CH:9][CH:10]=[CH:11][CH:12]=3)[NH:7][C:6]=2[CH2:5][NH:4][CH2:3]1>[Pd]>[CH3:1][C:2]1[C:14]2[C:13]3[C:8](=[CH:9][CH:10]=[CH:11][CH:12]=3)[NH:7][C:6]=2[CH:5]=[N:4][CH:3]=1

Inputs

Step One
Name
4-methyl-2,3,4,9-tetrahydro-1H-β-carboline
Quantity
214 mg
Type
reactant
Smiles
CC1CNCC=2NC3=CC=CC=C3C12
Step Two
[Compound]
Name
xylenes
Quantity
10 mL
Type
solvent
Smiles
Step Three
Name
Pd
Quantity
21 mg
Type
catalyst
Smiles
[Pd]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
160 °C
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred at 160° C. for 24 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled to RT
FILTRATION
Type
FILTRATION
Details
filtered through celite
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated to dryness

Outcomes

Product
Details
Reaction Time
 24 h
Name
4-methyl-9H-β-carboline
Type
product
Smiles
CC1=CN=CC=2NC3=CC=CC=C3C12
Measurements
Type Value Analysis
AMOUNT: MASS 210 mg
YIELD: CALCULATEDPERCENTYIELD 98.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.